Cas no 392303-27-4 (N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide)

• Product Name: N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide
• CAS No: 392303-27-4
• MF: C₁₇H₁₄FN₃OS₂
• MW: 359.440964221954
• CID: 5762711
• PubChem ID: 3469388
• Update Time: 2025-06-15

N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• HMS1416H20
• AKOS024577417
• N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• Oprea1_257184
• 392303-27-4
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide
• N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide
• F0417-1959
• IFLab1_001582
• Benzeneacetamide, N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C17H14FN3OS2/c18-14-8-4-7-13(9-14)11-23-17-21-20-16(24-17)19-15(22)10-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,19,20,22)
• InChI Key： SKNAKLWJRQARJJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CC2C=CC=CC=2)=O)S1)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 359.05623259g/mol
• Monoisotopic Mass: 359.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.10±0.50(Predicted)

Additional information on N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide

Comprehensive Overview of N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide (CAS No. 392303-27-4)

N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide, with the CAS number 392303-27-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl moiety and a phenylacetamide group in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

The molecular structure of N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide features a thiadiazole core, which is often associated with antimicrobial, antifungal, and anti-inflammatory properties. Researchers have explored similar compounds for their potential applications in treating infections and chronic diseases. The incorporation of a fluorine atom in the phenyl ring is a common strategy in medicinal chemistry to improve metabolic stability and bioavailability, which are critical factors in the design of effective therapeutics.

In recent years, the scientific community has shown growing interest in sulfur-containing heterocycles, such as 1,3,4-thiadiazoles, due to their versatility and efficacy. The sulfanyl linkage in N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide further enhances its reactivity, enabling potential modifications for targeted drug delivery systems. This aligns with current trends in personalized medicine, where researchers seek compounds that can be tailored to specific patient needs.

The synthesis of N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide typically involves multi-step organic reactions, including the formation of the thiadiazole ring and subsequent functionalization with the fluorophenyl and phenylacetamide groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring its suitability for further studies.

One of the key areas of research involving this compound is its potential role in enzyme inhibition. Preliminary studies suggest that derivatives of 1,3,4-thiadiazole can act as inhibitors for enzymes involved in inflammatory pathways, making them promising candidates for developing new anti-inflammatory drugs. This is particularly relevant given the rising global prevalence of inflammatory conditions such as arthritis and autoimmune diseases.

Another emerging application of N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide is in the field of cancer research. The compound's ability to interact with cellular proteins and modulate signaling pathways has sparked interest in its potential as an anticancer agent. Researchers are investigating its effects on apoptosis and cell proliferation, with the aim of identifying novel therapeutic strategies for oncology.

From an industrial perspective, the demand for high-purity organic compounds like N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide is driven by the need for reliable reference standards and intermediates in pharmaceutical manufacturing. Companies specializing in custom synthesis and contract research often seek such compounds to support their clients' drug development programs.

In conclusion, N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-phenylacetamide (CAS No. 392303-27-4) represents a fascinating example of how structural modifications in organic chemistry can lead to compounds with significant biomedical potential. Its unique combination of a thiadiazole core, fluorophenyl group, and phenylacetamide side chain positions it as a valuable tool for researchers exploring new frontiers in drug discovery and development.